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Compound of Interest

Propane-1,2,3-triyl tripalmitate-
13C

Cat. No.: B15598640

Compound Name:

Essential Safety and Handling of Propane-1,2,3-
triyl tripalmitate-13C

For Immediate Use by Laboratory Professionals

This guide provides critical safety and logistical information for handling Propane-1,2,3-triyl
tripalmitate-13C, a stable isotope-labeled compound. The following procedures are designed
to ensure the safety of researchers, scientists, and drug development professionals by outlining
necessary personal protective equipment (PPE), operational plans, and disposal methods.

Hazard Identification and Personal Protective
Equipment

Propane-1,2,3-triyl tripalmitate-13C is a stable isotope-labeled form of Glyceryl tripalmitate.
While the carbon-13 isotope is non-radioactive, the chemical properties and associated
hazards are expected to be identical to the unlabeled compound.[1][2] Based on the Safety
Data Sheet (SDS) for Propane-1,2,3-triyl tripalmitate, the compound is classified as a
hazardous substance.[3][4]

GHS Classifications:

o Acute toxicity, oral (Category 4), H302: Harmful if swallowed.[3]
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o Skin corrosion/irritation (Category 2), H315: Causes skin irritation.[3][4]
o Serious eye damage/eye irritation (Category 2A), H319: Causes serious eye irritation.[3][4]

» Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3), H335:
May cause respiratory irritation.[3][4]

A risk assessment should be conducted for any specific laboratory procedures. The following
table summarizes the recommended personal protective equipment.

Protection Type Equipment Specification/Standard

Safety glasses with side- ]
) Conforming to EN166 (EU) or
shields or goggles. A face

Eye/Face Protection ) ) OSHA's 29 CFR 1910.133
shield may be required for US)

splash-prone activities.

) ) Chemical-resistant, impervious  Nitrile rubber gloves are a
Skin Protection _ _
gloves. suitable option.

] Laboratory coat, long-sleeved )
Body Protection ) Ensure full skin coverage.
shirt, and long pants.

Use in a well-ventilated area. A
) ] respirator may be necessary if Follow established respiratory
Respiratory Protection ] ]
dust is generated and protection programs.

ventilation is inadequate.

Operational Plan: From Receipt to Disposal

Adherence to a strict operational workflow is paramount for safety and to maintain the integrity
of the compound.

Receiving and Storage

o Upon receipt, visually inspect the package for any damage.

» Store the compound in a tightly sealed container in a dry, well-ventilated area.[4][5] For long-
term stability, freezer storage is recommended.[5]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://file.medchemexpress.com/batch_PDF/HY-W013061/Propane-1-2-3-triyl-tripalmitate-SDS-MedChemExpress.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI2cnQ0eGlmNWhjZmE3Nmt4eXJoZ3FuNWEwdGRwIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0k4MTA1QUJfNTU1LTQ0LTJfR2x5Y2VyeWwgdHJpcGFsbWl0YXRlLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJODEwNUFCXzU1NS00NC0yX0dseWNlcnlsJTIwdHJpcGFsbWl0YXRlLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--7e15a1a0edd27ac4fcc00d236b75098abf4b46c9/MetaSci_MSI8105AB_555-44-2_Glyceryl%20tripalmitate.pdf
https://file.medchemexpress.com/batch_PDF/HY-W013061/Propane-1-2-3-triyl-tripalmitate-SDS-MedChemExpress.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI2cnQ0eGlmNWhjZmE3Nmt4eXJoZ3FuNWEwdGRwIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0k4MTA1QUJfNTU1LTQ0LTJfR2x5Y2VyeWwgdHJpcGFsbWl0YXRlLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJODEwNUFCXzU1NS00NC0yX0dseWNlcnlsJTIwdHJpcGFsbWl0YXRlLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--7e15a1a0edd27ac4fcc00d236b75098abf4b46c9/MetaSci_MSI8105AB_555-44-2_Glyceryl%20tripalmitate.pdf
https://file.medchemexpress.com/batch_PDF/HY-W013061/Propane-1-2-3-triyl-tripalmitate-SDS-MedChemExpress.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI2cnQ0eGlmNWhjZmE3Nmt4eXJoZ3FuNWEwdGRwIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0k4MTA1QUJfNTU1LTQ0LTJfR2x5Y2VyeWwgdHJpcGFsbWl0YXRlLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJODEwNUFCXzU1NS00NC0yX0dseWNlcnlsJTIwdHJpcGFsbWl0YXRlLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--7e15a1a0edd27ac4fcc00d236b75098abf4b46c9/MetaSci_MSI8105AB_555-44-2_Glyceryl%20tripalmitate.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI2cnQ0eGlmNWhjZmE3Nmt4eXJoZ3FuNWEwdGRwIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0k4MTA1QUJfNTU1LTQ0LTJfR2x5Y2VyeWwgdHJpcGFsbWl0YXRlLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJODEwNUFCXzU1NS00NC0yX0dseWNlcnlsJTIwdHJpcGFsbWl0YXRlLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--7e15a1a0edd27ac4fcc00d236b75098abf4b46c9/MetaSci_MSI8105AB_555-44-2_Glyceryl%20tripalmitate.pdf
https://www.fishersci.com/store/msds?partNumber=AC215670010&productDescription=TRIPALMITIN+TRIPALMITIN+9&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC215670010&productDescription=TRIPALMITIN+TRIPALMITIN+9&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Label the storage area clearly, indicating the compound's identity and associated hazards.

Handling and Use

e All handling of Propane-1,2,3-triyl tripalmitate-13C should be conducted in a well-
ventilated laboratory, preferably within a chemical fume hood to minimize inhalation of any
dust.[4]

» Before handling, ensure all required PPE is correctly worn.

e Avoid direct contact with the skin, eyes, and clothing.[5]

e Minimize the generation of dust when weighing or transferring the solid material.[5]
e Do not eat, drink, or smoke in the area where the compound is handled.[3]

» After handling, wash hands thoroughly with soap and water.[3][4]

Spills and Decontamination

 In the event of a spill, avoid breathing dust.[4]

o Carefully sweep or vacuum the spilled material into a suitable, labeled container for disposal.

[41[5]
e Clean the spill area thoroughly.
o Contaminated clothing should be removed and washed before reuse.[4]

Disposal Plan

Stable isotope-labeled waste is not considered radioactive and can generally be disposed of as
standard chemical waste.[1][2]

o Dispose of unused Propane-1,2,3-triyl tripalmitate-13C and any contaminated materials
(e.g., gloves, wipes) in a designated and clearly labeled chemical waste container.

» All chemical waste disposal must be in accordance with local, regional, and national
regulations.[5] Consult your institution's environmental health and safety (EHS) department
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for specific guidance.

Experimental Workflow and Safety Protocol

Preparation

Conduct Risk Assessment

'

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Proceed to Handling

Handling (invFume Hood)

Weigh/Transfer Compound

'

I
1
1
1
I
1
1
Perform Experiment : Spill Occurs
1
1
I

Experimen1 Complete Spill Occurs

Cleanup & Dispo#l
Decontaminate Work Area Evacuate Area (if necessary)
v

Dispose of Waste in Contain Spil
Labeled Chemical Waste Container P
Remove PPE Clean Up with Appropriate Materials
Wash Hands Thoroughly Dispose of as Hazardous Waste
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Caption: Workflow for Safe Handling of Propane-1,2,3-triyl tripalmitate-13C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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